Cas no 1133115-89-5 (1-(5-Nitroquinolin-6-yl)piperidin-4-ol)

• Product Name: 1-(5-Nitroquinolin-6-yl)piperidin-4-ol
• CAS No: 1133115-89-5
• MF: C₁₄H₁₅N₃O₃
• MW: 273.287203073502
• MDL: MFCD11855904
• CID: 857872
• PubChem ID: 46739196
• Update Time: 2025-05-20

1-(5-Nitroquinolin-6-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Nitroquinolin-6-yl)piperidin-4-ol
• DTXSID40674820
• DB-362905
• 1133115-89-5
• SB43163
• BS-25469
• Z641893102
• CS-0211955
• EN300-311947
• AKOS009824965
• AB01292561-01
• MFCD11855904

• MDL： MFCD11855904
• Inchi： 1S/C14H15N3O3/c18-10-5-8-16(9-6-10)13-4-3-12-11(2-1-7-15-12)14(13)17(19)20/h1-4,7,10,18H,5-6,8-9H2
• InChI Key： SHUXRLNHGBRMPN-UHFFFAOYSA-N
• SMILES： OC1CCN(C2C=CC3C(=CC=CN=3)C=2[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 273.11134135g/mol
• Monoisotopic Mass: 273.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 82.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives

Additional information on 1-(5-Nitroquinolin-6-yl)piperidin-4-ol

Introduction to 1-(5-Nitroquinolin-6-yl)piperidin-4-ol (CAS No. 1133115-89-5)

1-(5-Nitroquinolin-6-yl)piperidin-4-ol, also known by its CAS number 1133115-89-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a nitroquinoline moiety and a piperidinol ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-(5-Nitroquinolin-6-yl)piperidin-4-ol consists of a piperidine ring with a hydroxyl group at the 4-position, linked to a 5-nitroquinoline ring. The presence of the nitro group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological properties. The hydroxyl group, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, enhancing the compound's solubility and bioavailability.

Recent studies have explored the potential of 1-(5-Nitroquinolin-6-yl)piperidin-4-ol in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. This property is particularly relevant in the context of chronic inflammatory diseases, where excessive cytokine production can lead to tissue damage and disease progression.

In addition to its anti-inflammatory effects, 1-(5-Nitroquinolin-6-yl)piperidin-4-ol has been investigated for its antimicrobial properties. Research has demonstrated that this compound exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways. These findings highlight the potential of 1-(5-Nitroquinolin-6-yl)piperidin-4-ol as a novel antimicrobial agent, particularly in the context of drug-resistant infections.

The pharmacokinetic properties of 1-(5-Nitroquinolin-6-yl)piperidin-4-ol have also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Furthermore, preliminary toxicology studies have indicated that 1-(5-Nitroquinolin-6-yl)piperidin-4-ol has low toxicity at therapeutic doses, suggesting a favorable safety profile.

In the realm of cancer research, 1-(5-Nitroquinolin-6-yl)piperidin-4-ol has shown promise as an anticancer agent. In vitro studies using cancer cell lines have demonstrated that this compound can induce apoptosis (programmed cell death) and inhibit cell proliferation. The mechanism of action appears to involve modulation of key signaling pathways involved in cancer progression, such as the PI3K/AKT and MAPK pathways. These findings suggest that 1-(5-Nitroquinolin-6-yl)piperidin-4-ol could be a valuable lead compound for the development of new anticancer therapies.

The potential applications of 1-(5-Nitroquinolin-6-yl)piperidin-4-ol extend beyond its direct therapeutic effects. It has also been used as a tool compound in chemical biology research to probe specific biological processes and pathways. For example, its ability to modulate inflammatory responses makes it a useful tool for studying the molecular mechanisms underlying chronic inflammation and related diseases.

In conclusion, 1-(5-Nitroquinolin-6-yl)piperidin-4-ol (CAS No. 1133115-89-5) is a multifaceted compound with promising therapeutic potential in various areas, including anti-inflammatory, antimicrobial, and anticancer applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, making it an exciting area of study for medicinal chemists and pharmaceutical researchers alike.